Cas no 1217706-03-0 ((S)-tert-Butyl 2-(dimethylcarbamoyl)piperazine-1-carboxylate hydrochloride)

• Product Name: (S)-tert-Butyl 2-(dimethylcarbamoyl)piperazine-1-carboxylate hydrochloride
• CAS No: 1217706-03-0
• MF: C₁₂H₂₄ClN₃O₃
• MW: 293.79026222229
• MDL: MFCD11112293
• CID: 1030916
• PubChem ID: 45073271
• Update Time: 2025-10-30

(S)-tert-Butyl 2-(dimethylcarbamoyl)piperazine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 2-(dimethylcarbamoyl)piperazine-1-carboxylate hydrochloride
• BS-14661
• (S)1-boc-2-(dimethylcarbamoyl)piperazine HCl
• DB-258113
• AKOS016844837
• tert-Butyl (2S)-2-(dimethylcarbamoyl)piperazine-1-carboxylate--hydrogen chloride (1/1)
• DTXSID00662703
• tert-butyl (2S)-2-(dimethylcarbamoyl)piperazine-1-carboxylate;hydrochloride
• (S) 1-Boc-2-(dimethylcarbamoyl)piperazine-HCl
• (S)-tert-Butyl2-(dimethylcarbamoyl)piperazine-1-carboxylatehydrochloride
• CS-0154675
• D82662
• 1217706-03-0
• (S)-1-Boc-2-(dimethylcarbamoyl)piperazine HCl
• TERT-BUTYL (2S)-2-(DIMETHYLCARBAMOYL)PIPERAZINE-1-CARBOXYLATE HYDROCHLORIDE
• MFCD11112293

• MDL： MFCD11112293
• Inchi： 1S/C12H23N3O3.ClH/c1-12(2,3)18-11(17)15-7-6-13-8-9(15)10(16)14(4)5;/h9,13H,6-8H2,1-5H3;1H/t9-;/m0./s1
• InChI Key： LBCLBCRUJZYOOS-FVGYRXGTSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CCNC[C@H]1C(N(C)C)=O)=O

Computed Properties

• Exact Mass: 293.1506193g/mol
• Monoisotopic Mass: 293.1506193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-tert-Butyl 2-(dimethylcarbamoyl)piperazine-1-carboxylate hydrochloride

(S)-tert-Butyl 2-(dimethylcarbamoyl)piperazine-1-carboxylate hydrochloride: A Comprehensive Overview

The compound with CAS No. 1217706-03-0, known as (S)-tert-butyl 2-(dimethylcarbamoyl)piperazine-1-carboxylate hydrochloride, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and chemical synthesis. This compound is notable for its complex structure, which includes a piperazine ring, a tert-butyl group, and a dimethylcarbamoyl substituent, all of which contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of piperazine derivatives in drug discovery, particularly in the development of bioactive molecules with potential therapeutic applications. The piperazine moiety, a six-membered ring containing two nitrogen atoms, is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. This makes it a valuable component in the design of drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

The tert-butyl group attached to the piperazine ring serves as a bulky substituent, which can influence the molecule's steric properties and solubility characteristics. This feature is particularly advantageous in drug design, where controlling the physical properties of a compound is crucial for ensuring optimal bioavailability and pharmacokinetics.

The presence of the dimethylcarbamoyl group further enhances the molecule's functional diversity. This group can act as an electron-withdrawing substituent, potentially modulating the electronic properties of the piperazine ring and influencing its reactivity in biological systems. Additionally, the hydrochloride salt form of this compound suggests that it may be used in its protonated state, which could be beneficial for certain applications such as enhancing solubility or stabilizing specific conformations.

Recent research has explored the synthesis and characterization of this compound using advanced methodologies such as microwave-assisted synthesis and high-resolution mass spectrometry (HRMS). These techniques have enabled chemists to achieve high yields and purity levels, making this compound more accessible for further studies.

In terms of applications, this compound has shown promise in various areas. For instance, it has been investigated as a potential lead compound in drug discovery programs targeting specific protein kinases involved in cancer cell proliferation. Its ability to inhibit these kinases suggests that it could serve as a foundation for developing novel anti-cancer therapies.

Moreover, the stereochemistry at the (S)-configuration has been found to play a critical role in determining the compound's biological activity. Stereoisomers often exhibit different pharmacological profiles due to their distinct spatial arrangements, and this compound's (S) configuration may provide advantages in terms of selectivity and efficacy.

In conclusion, (S)-tert-butyl 2-(dimethylcarbamoyl)piperazine-1-carboxylate hydrochloride represents a significant advancement in organic synthesis and drug discovery. Its unique structure, combined with its promising biological activity profiles, positions it as a valuable tool for researchers seeking innovative solutions in therapeutic development.